Cas no 844699-71-4 (Boronic acid,B-(2,3-difluoro-4-propylphenyl)-)

• Product Name: Boronic acid,B-(2,3-difluoro-4-propylphenyl)-
• CAS No: 844699-71-4
• MF: C₉H₁₁BF₂O₂
• MW: 199.990249872208
• CID: 716289
• PubChem ID: 16719982
• Update Time: 2025-04-19

Boronic acid,B-(2,3-difluoro-4-propylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Boronic acid,B-(2,3-difluoro-4-propylphenyl)-
• (2,3-difluoro-4-propylphenyl)boronic acid
• Boronic acid, (2,3-difluoro-4-propylphenyl)- (9CI)
• SCHEMBL5405156
• (2,3-Difluoro-4-propylphenyl)-boronic acid
• 2,3-DIFLUORO-4-PROPYLPHENYLBORONIC ACID
• 844699-71-4
• DTXSID40587345
• starbld0018531
• ZOJPSSJWKKPQDM-UHFFFAOYSA-N

• Inchi： 1S/C9H11BF2O2/c1-2-3-6-4-5-7(10(13)14)9(12)8(6)11/h4-5,13-14H,2-3H2,1H3
• InChI Key： ZOJPSSJWKKPQDM-UHFFFAOYSA-N
• SMILES： FC1C(=C(B(O)O)C=CC=1CCC)F

Computed Properties

• Exact Mass: 200.0820161g/mol
• Monoisotopic Mass: 200.0820161g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46000
• LogP: 0.59710